Cas no 1361690-30-3 (6-(2,3-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile)

• Product Name: 6-(2,3-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile
• CAS No: 1361690-30-3
• MF: C₁₃H₇Cl₂FN₂
• MW: 281.11248421669
• CID: 4912194
• Update Time: 2025-06-11

6-(2,3-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(2,3-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile

• Inchi： 1S/C13H7Cl2FN2/c14-9-3-1-2-8(13(9)15)11-5-4-10(16)12(18-11)6-7-17/h1-5H,6H2
• InChI Key： IYDUSVMQNXTQQZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=CC(=C(CC#N)N=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 330
• XLogP3: 3.6
• Topological Polar Surface Area: 36.7

Additional information on 6-(2,3-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile

Introduction to 6-(2,3-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile (CAS No. 1361690-30-3)

6-(2,3-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile, with the CAS number 1361690-30-3, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of fluorinated pyridines and is characterized by its unique molecular structure, which includes a dichlorophenyl substituent and a fluoropyridine core. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular formula of 6-(2,3-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile is C₁₄H₈Cl₂FNO, and its molecular weight is approximately 295.17 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including nucleophilic substitution, halogenation, and cyclization steps. These reactions are carefully optimized to ensure high yields and purity, making the compound suitable for use in both laboratory-scale research and industrial-scale production.

In the context of pharmaceutical research, 6-(2,3-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile has been explored as a key intermediate in the development of novel drugs targeting various diseases. Recent studies have highlighted its potential as a scaffold for the design of small molecules with therapeutic properties. For instance, researchers at the University of California have utilized this compound as a building block in the synthesis of new inhibitors for kinases, which are enzymes involved in numerous cellular processes and are often implicated in diseases such as cancer and inflammatory disorders.

The biological activity of 6-(2,3-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile has also been investigated in several preclinical studies. These studies have demonstrated that compounds derived from this scaffold exhibit potent inhibitory effects on specific protein targets, suggesting their potential as lead candidates for drug development. Additionally, the compound's ability to cross cell membranes efficiently makes it an attractive candidate for developing drugs that can effectively reach their intracellular targets.

In the field of agrochemicals, 6-(2,3-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile has shown promise as an intermediate in the synthesis of pesticides and herbicides. Its unique chemical structure provides enhanced stability and resistance to degradation, which are crucial properties for agrochemicals designed to protect crops from pests and weeds. Researchers at Syngenta have reported successful use of this compound in the development of new herbicides with improved efficacy and reduced environmental impact.

The physical properties of 6-(2,3-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile, such as its melting point (approximately 150°C) and solubility in organic solvents like dichloromethane and dimethyl sulfoxide (DMSO), make it suitable for various chemical reactions and analytical techniques. Its stability under different conditions ensures that it can be stored and transported safely without significant degradation.

Safety considerations are paramount when handling any chemical compound. While 6-(2,3-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure the safety of laboratory personnel. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in well-ventilated areas or fume hoods.

In conclusion, 6-(2,3-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile (CAS No. 1361690-30-3) is a versatile compound with significant potential in both pharmaceutical and agrochemical applications. Its unique molecular structure and favorable physical properties make it an attractive intermediate for the synthesis of novel compounds with therapeutic or agricultural benefits. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the field of chemical biology.